Cas no 80840-08-0 (2-(3’,4’-Dihydroxybutyl)quinoxaline)

2-(3’,4’-Dihydroxybutyl)quinoxaline structure

80840-08-0 structure

Product Name:2-(3’,4’-Dihydroxybutyl)quinoxaline

CAS No:80840-08-0

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

CID:826814

PubChem ID:45039034

Update Time:2025-04-19

2-(3’,4’-Dihydroxybutyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

- 2-(3’,4’-Dihydroxybutyl)quinoxaline
- 2-(3',4'-DIHYDROXYBUTYL)QUINOXALINE
- 4-quinoxalin-2-ylbutane-1,2-diol
- 80840-08-0
- FT-0667086
- 2-(3 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxybutyl)quinoxaline
- DTXSID20661930
- 4-(Quinoxalin-2-yl)butane-1,2-diol
- Inchi： 1S/C12H14N2O2/c15-8-10(16)6-5-9-7-13-11-3-1-2-4-12(11)14-9/h1-4,7,10,15-16H,5-6,8H2
- InChI Key： NGCLMYCHHSCHBB-UHFFFAOYSA-N
- SMILES： OC(CO)CCC1C=NC2C=CC=CC=2N=1

Computed Properties

Exact Mass: 218.10600
Monoisotopic Mass: 218.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 66.2Å²

Experimental Properties

PSA: 66.24000
LogP: 0.91560

2-(3’,4’-Dihydroxybutyl)quinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D452300-10mg	2-(3’,4’-Dihydroxybutyl)quinoxaline	80840-08-0		10mg	$236.00	2023-05-18
TRC	D452300-50mg	2-(3’,4’-Dihydroxybutyl)quinoxaline	80840-08-0		50mg	$1062.00	2023-05-18
TRC	D452300-100mg	2-(3’,4’-Dihydroxybutyl)quinoxaline	80840-08-0		100mg	$1860.00	2023-05-18
TRC	D452300-250mg	2-(3’,4’-Dihydroxybutyl)quinoxaline	80840-08-0		250mg	$3978.00	2023-05-18

2-(3’,4’-Dihydroxybutyl)quinoxaline Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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